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Compound of Interest

Compound Name: Crenolanib besylate

Cat. No.: B1669608 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of investigational compounds like Crenolanib besylate is paramount. This document

provides essential procedural guidance on personal protective equipment and disposal

methods to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) indicate that Crenolanib besylate is not classified as a

hazardous substance under the Globally Harmonized System (GHS), it is prudent to handle it

as a potentially hazardous compound due to its potent biological activity as a tyrosine kinase

inhibitor.[1][2] The following PPE is recommended as a minimum standard when handling

Crenolanib besylate powder or solutions.
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PPE Category Recommended Equipment Rationale

Hand Protection
Two pairs of chemotherapy-

rated nitrile gloves.

Double-gloving provides an

extra layer of protection

against potential

contamination. One pair

should be worn under the

gown cuff and the other over.

[3]

Eye and Face Protection
Safety glasses with side

shields or a face shield.

Protects against splashes or

aerosols of the compound.[4]

Skin and Body Protection
A disposable, long-sleeved,

impervious gown.

Prevents skin contact with the

compound. Gowns should be

lint-free and made of a material

like polyethylene-coated

polypropylene.[3][4]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) may be necessary

when handling the powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation.

[4]

Protects against inhalation of

fine particles of the compound.

Operational Plan for Handling
Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Designate a specific area for handling Crenolanib besylate, preferably within a

chemical fume hood or biological safety cabinet.

Handling:

Wear all recommended PPE before beginning work with the compound.

When weighing the solid form, perform the task in a ventilated enclosure to minimize the

risk of inhalation.
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If the compound comes into contact with skin, wash the affected area immediately with

soap and plenty of water.[2]

In case of eye contact, flush with water as a precaution.[2]

If inhaled, move the individual to fresh air. If breathing is difficult, seek medical attention.[2]

Post-Handling: After handling, remove and dispose of gloves and gown in the designated

waste container. Wash hands thoroughly with soap and water. Clean and decontaminate the

work area.

Disposal Plan
Proper disposal of Crenolanib besylate and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure. As an investigational drug used in

clinical research, its disposal should adhere to federal, state, and institutional guidelines for

chemotherapy or hazardous waste.[5]
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Waste Type Disposal Procedure

Unused or Expired Compound

Should be disposed of as hazardous waste,

typically through incineration by a licensed

environmental management vendor.[5][6] Do not

dispose of it in the regular trash or sewer

system.

Contaminated Labware (e.g., vials, pipette tips)

Items with more than 3% of the original drug

volume are considered "bulk" chemotherapy

waste and should be disposed of in a

designated hazardous waste container (often a

black container).[6] Items with less than 3% are

considered "trace" waste and should be

disposed of in a designated chemotherapy

waste container (often a yellow container).[6]

Contaminated PPE (gloves, gowns)

Should be disposed of as trace chemotherapy

waste in a designated yellow container for

incineration.[6]

Empty Containers

Empty containers should be triple-rinsed (if

appropriate for the container type) with a

suitable solvent. The rinsate should be collected

and disposed of as hazardous waste. The

empty, rinsed container can then be disposed of

in the regular trash after defacing the label to

remove any identifying information.[7][8]

Crenolanib Besylate Mechanism of Action
Crenolanib is a potent and selective inhibitor of class III receptor tyrosine kinases (RTKs),

specifically targeting FMS-like tyrosine kinase 3 (FLT3) and platelet-derived growth factor

receptors alpha and beta (PDGFRα/β).[9][10][11] Mutations in these receptors can lead to their

constitutive activation, promoting cancer cell proliferation and survival.[12] Crenolanib binds to

the active conformation of these kinases, blocking downstream signaling pathways.[13]
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Crenolanib inhibits FLT3 and PDGFR signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. s3.amazonaws.com [s3.amazonaws.com]

3. pogo.ca [pogo.ca]

4. halyardhealth.com [halyardhealth.com]

5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

6. danielshealth.com [danielshealth.com]

7. fda.gov [fda.gov]

8. oncolink.org [oncolink.org]

9. Crenolanib | C26H29N5O2 | CID 10366136 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. Facebook [cancer.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1669608?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669608?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/18873m.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718298383000015905148635208291400/C6818_MSDS.pdf
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.halyardhealth.com/wp-content/uploads/2020/11/c15663_chemo_ppe_brochure.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://pubchem.ncbi.nlm.nih.gov/compound/Crenolanib
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/crenolanib-besylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. What is Crenolanib Besylate used for? [synapse.patsnap.com]

12. Crenolanib is a type I tyrosine kinase inhibitor that inhibits mutant KIT D816 isoforms
prevalent in systemic mastocytosis and core binding factor leukemia - PMC
[pmc.ncbi.nlm.nih.gov]

13. newdrugapprovals.org [newdrugapprovals.org]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Crenolanib Besylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669608#personal-protective-equipment-for-
handling-crenolanib-besylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://synapse.patsnap.com/article/what-is-crenolanib-besylate-used-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC5669937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5669937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5669937/
https://newdrugapprovals.org/2022/03/27/crenolanib/
https://www.benchchem.com/product/b1669608#personal-protective-equipment-for-handling-crenolanib-besylate
https://www.benchchem.com/product/b1669608#personal-protective-equipment-for-handling-crenolanib-besylate
https://www.benchchem.com/product/b1669608#personal-protective-equipment-for-handling-crenolanib-besylate
https://www.benchchem.com/product/b1669608#personal-protective-equipment-for-handling-crenolanib-besylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

